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Compound of Interest

Compound Name: Dichloroisocyanuric acid

Cat. No.: B1222217

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of
Two Prevalent Chlorine-Based Disinfectants

In the realm of disinfection, the chlorine-releasing compounds Dichloroisocyanuric Acid
(DCCQC), patrticularly its sodium salt (NaDCC), and Calcium Hypochlorite (CHC) are mainstays
for a wide range of applications, from water treatment to surface sanitation. While both owe
their antimicrobial prowess to the liberation of hypochlorous acid (HOCI), their distinct chemical
properties, stability, and performance characteristics warrant a detailed comparative analysis
for informed selection in research and industrial settings. This guide provides an objective
comparison, supported by experimental data, to elucidate the nuances of their efficacy and
application.

Chemical and Physical Properties: A Tale of Two
Chlorine Donors

At a fundamental level, the primary difference between these two disinfectants lies in their
chemical structure and how they release the active disinfecting agent, hypochlorous acid, in
agueous solutions.
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Dichloroisocyanuric Acid

(as Sodium Calcium Hypochlorite
Property . .

Dichloroisocyanurate - (CHC)

NaDCC)
Chemical Formula C3CI2N3NaOs Ca(OCl)2

Appearance

White crystalline powder or

granules

White or grayish-white solid,

granules, or tablets[1]

Available Chlorine

~56-62%][2]

~65-75%][1]

Solubility in Water

High

Moderate

pH of Solution (1%)

~6.0 - 7.0 (near-neutral)[3]

~10.0 - 12.0 (alkaline)[2]

Stability (Solid)

High, with a shelf life of up to 5
years[4]

Less stable, sensitive to heat,
moisture, and UV light[5]

Stability (Solution)

Less stable than solid form

and hypochlorite solutions|[6]

More stable than NaDCC
solutions under certain

conditions[7]

Mechanism of Action: The Central Role of
Hypochlorous Acid

Both Dichloroisocyanuric Acid and Calcium Hypochlorite exert their disinfectant effect

through the release of hypochlorous acid (HOCI) upon dissolution in water. HOCI is a potent

antimicrobial agent that inactivates microorganisms by destroying cell walls and disrupting

essential enzymatic and metabolic processes.

The key distinction lies in the release mechanism. Calcium hypochlorite rapidly hydrolyzes to

release a high concentration of HOCI. In contrast, NaDCC undergoes a reversible hydrolysis,

creating an equilibrium between chlorinated and non-chlorinated isocyanurates and free

available chlorine.[7] This equilibrium allows for a slower, more sustained release of HOCI, and

the cyanuric acid byproduct acts as a stabilizer, protecting the chlorine from degradation by

sunlight, a significant advantage for outdoor applications.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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